Cas no 2253632-52-7 (2,3,4,5,6,7,8,9-Octahydro-1H-cycloocta[c]pyrrol-1-one)

• Product Name: 2,3,4,5,6,7,8,9-Octahydro-1H-cycloocta[c]pyrrol-1-one
• CAS No: 2253632-52-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5412839
• PubChem ID: 137935214
• Update Time: 2025-06-26

2,3,4,5,6,7,8,9-Octahydro-1H-cycloocta[c]pyrrol-1-one Chemical and Physical Properties

Names and Identifiers

• Z3417107628
• 1,2,4,5,6,7,8,9-Octahydrocycloocta[c]pyrrol-3-one
• 1H,2H,3H,4H,5H,6H,7H,8H,9H-cycloocta[c]pyrrol-1-one
• EN300-6504719
• 2253632-52-7
• 2,3,4,5,6,7,8,9-Octahydro-1H-cycloocta[c]pyrrol-1-one

• Inchi： 1S/C10H15NO/c12-10-9-6-4-2-1-3-5-8(9)7-11-10/h1-7H2,(H,11,12)
• InChI Key： UWNGXNSWEPIFSD-UHFFFAOYSA-N
• SMILES： N1CC2CCCCCCC=2C1=O

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,3,4,5,6,7,8,9-Octahydro-1H-cycloocta[c]pyrrol-1-one

Octahydro-1H-Cycloocta[c]pyrrol-1-One (CAS No. 2253632-52-7)

Octahydro-1H-cycloocta[c]pyrrol-1-one is a unique bicyclic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, identified by the CAS number 2253632-52-7, belongs to the class of polycyclic compounds and exhibits a combination of structural features that make it highly versatile for various applications. Recent advancements in synthetic methodologies have enabled researchers to explore its potential in drug development, material synthesis, and as an intermediate in organic reactions.

The molecular structure of octahydro-1H-cycloocta[c]pyrrol-1-one consists of an eight-membered ring fused with a five-membered lactone ring. This bicyclic system introduces unique electronic and steric properties that are advantageous in chemical reactions. The compound's stability and reactivity have been extensively studied, revealing its potential as a building block for constructing more complex molecules. For instance, recent studies have demonstrated its ability to undergo various cycloaddition reactions, which are pivotal in the synthesis of advanced materials and pharmaceutical agents.

One of the most intriguing aspects of octahydro-1H-cycloocta[c]pyrrol-1-one is its role as a precursor in the synthesis of bioactive compounds. Researchers have utilized this compound to develop novel drug candidates with potential applications in treating infectious diseases and cancer. Its ability to form stable complexes with biological targets makes it an attractive candidate for drug design. Moreover, the compound's unique electronic properties have been leveraged in the development of advanced materials, such as high-performance polymers and nanomaterials.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of octahydro-1H-cycloocta[c]pyrrol-1-one. Advanced quantum mechanical calculations have revealed that the compound exhibits a conjugated π-system within its bicyclic framework, which significantly influences its chemical reactivity. This understanding has paved the way for the development of more efficient synthetic routes and novel applications.

In terms of synthesis, octahydro-1H-cycloocta[c]pyrrol-1-one can be prepared through a variety of methods, including ring-closing metathesis and intramolecular cyclization reactions. These methods offer flexibility in tailoring the compound's structure to suit specific applications. For example, recent studies have demonstrated the use of ruthenium-catalyzed metathesis to synthesize this compound with high yield and purity.

The physical properties of octahydro-1H-cycloocta[c]pyrrol-1-one also contribute to its versatility. It exhibits a high melting point and excellent thermal stability, making it suitable for applications under harsh conditions. Additionally, its solubility in common organic solvents facilitates its use in various chemical reactions and formulations.

Looking ahead, octahydro-1H-cycloocta[c]pyrrol-1-one holds immense potential for further exploration in both academic and industrial settings. Its unique structure and properties make it an ideal candidate for advancing research in drug discovery, material science, and organic synthesis. As researchers continue to uncover new applications and optimize synthetic strategies, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.